2-((tert-Butyldimethylsilyl)oxy)ethanol

• IUPAC Name: 2-[tert-butyl(dimethyl)silyl]oxyethanol
• InChI: InChI=1S/C8H20O2Si/c1-8(2,3)11(4,5)10-7-6-9/h9H,6-7H2,1-5H3
• InChI Key: YJYAGNPMQVHYAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCO
• Molecular Formula: C8H20O2Si
• DSSTOX Substance ID: DTXSID70456535
• Molecular Weight: 176.33 g/mol
• CAS No.: 102229-10-7

Description

It plays a crucial role in the body’s fight-or-flight response by increasing blood flow to muscles, heart output, pupil dilation, and blood sugar levels . This compound is widely used in medicine to treat conditions such as anaphylaxis, cardiac arrest, and asthma .

Preparation Methods

Synthetic Routes and Reaction Conditions: L-Adrenaline can be synthesized through various methods. One common approach involves the resolution of racemic epinephrine. The synthesis typically starts with the precursor compound catechol, which undergoes a series of reactions including methylation and amination to form L-Adrenaline .

Industrial Production Methods: In industrial settings, L-Adrenaline is often produced through batch-wise processes. For instance, a stock solution of L-Adrenaline bitartrate is prepared by dissolving the compound in water and further diluting it in the mobile phase for calibration standards . The stability of the product is maintained through controlled storage conditions, ensuring a shelf-life of up to 36 months when refrigerated .

Chemical Reactions Analysis

Types of Reactions: L-Adrenaline undergoes several types of chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: L-Adrenaline can be oxidized to form adrenochrome, a reaction that typically involves the use of oxidizing agents such as potassium permanganate.

Reduction: Reduction of L-Adrenaline can lead to the formation of dihydroxyphenylalanine (DOPA).

Substitution: Substitution reactions often involve the replacement of hydroxyl groups with other functional groups under specific conditions.

Major Products: The major products formed from these reactions include adrenochrome, DOPA, and various substituted derivatives of L-Adrenaline .

Scientific Research Applications

L-Adrenaline has a wide range of applications in scientific research:

Chemistry: It is used as a standard in chromatographic techniques and as a reagent in various chemical reactions.

Biology: L-Adrenaline is studied for its role in neurotransmission and its effects on various biological systems.

Medicine: It is a critical component in emergency medicine for treating anaphylaxis, cardiac arrest, and severe asthma attacks.

Industry: L-Adrenaline is used in the pharmaceutical industry for the production of medications and in research for developing new therapeutic agents.

Mechanism of Action

L-Adrenaline exerts its effects by binding to adrenergic receptors, which are G protein-coupled receptors. There are two main types of adrenergic receptors: alpha (α) and beta (β). L-Adrenaline binds to these receptors, triggering a cascade of intracellular events that lead to increased heart rate, vasoconstriction, and bronchodilation . This mechanism is crucial for the body’s rapid response to stress and emergencies .

Comparison with Similar Compounds

Noradrenaline: Similar to L-Adrenaline, noradrenaline acts on adrenergic receptors but has a more pronounced effect on vasoconstriction and blood pressure regulation.

Dopamine: Dopamine primarily acts on dopaminergic receptors and is involved in reward and pleasure pathways in the brain.

Uniqueness of L-Adrenaline: L-Adrenaline is unique in its ability to act on both alpha and beta adrenergic receptors, making it highly effective in emergency medical situations. Its rapid onset of action and wide range of physiological effects distinguish it from other catecholamines .

Synthesis routes and methods I

Procedure details

tert-Butyldimethylsilylchloride (100 g, 0.66M) in dry dichloromethane (70 ml) was added, drop-wise, to a stirred mixture of distilled ethylene glycol (205.6 g, 3.31M), dry dichloromethane (200 ml), triethylamine (120 ml, 0.86M) and 4-dimethylaminopyridine (8 g, 0.066M) at 0° C. under a nitrogen atmosphere. After the addition the mixture was allowed to warm to ambient temperature and was stirred for a further 3 hours. The mixture was then filtered and the filtrate washed with dilute sodium bicarbonate solution, brine, dried over magnesium sulphate, filtered and then evaporated in vacuo to give a pale yellow oil.

Synthesis routes and methods II

Procedure details

Ethylene glycol (2.00 g) in anhydrous THF (60 ml) under nitrogen was treated portionwise with sodium hydride (60% dispersion in mineral oil, 1.29 g) and the mixture stirred at 20° C. for 45 min. Tert-butyl dimethylsilyl chloride (4.86 g) was added and the mixture stirred at 20° C. for 45 min. Phosphate buffer (60 ml, pH6.5) was added and the mixture stirred for 20 min before extracting with ether (60 ml). The organic layer was then washed with water (60 ml) and brine (60 ml), before drying over Na2SO4, filtering, and removing the solvent in vacuo. This was purified by flash chromatography on silica. Elution with 1:4 EtOAc/cyclohexane followed by solvent evaporation in vacuo gave the title compound (3.82 g). TSP+ve 194 MNH4+.

Synthesis routes and methods III

Procedure details

To a stirred solution of ethylene glycol (2.44 mL; 6.0 eq.) in dry THF (35 mL), under inert atmosphere (N2), were added imidazole (497 mg; 1.0 eq.) and a solution of tert-butyldimethylsilyl chloride (1.10 g; 1.0 eq.) in dry THF (35 mL). The reaction mixture was stirred at rt over the weekend. Water was added and THF was removed under vacuum. The residual aq. layer was extracted with EA (3×) and the combined org. layers were washed with water, dried over MgSO4, filtered and concentrated under reduced pressure. The title compound was obtained, after purification by CC (Hept/EA 100:0 to 60:40), as a colorless liquid (258 mg; 20% yield).

Synthesis routes and methods IV

Procedure details

154 ml of dry THF and 1.88 g NaH are stirred under in a nitrogen atmosphere in a 500 ml round bottom flask condenser. 4.4 mL dry ethylene glycol are added into the flask, resulting in a large precipitate after 45 minutes of stirring. 11.8 g tert-butyldimethylsilyl chloride is added to the flask and vigorous stirring is continued for 45 minutes. The resulting mixture is poured into 950 mL ethylether. The ether is washed with 420 mL brine and solution is dried with sodium sulfate. The product is concentrated by evaporation of the ether in vacuo and purified by flash chromatography using a 27×5.75 cm column charged with silica gel using a hexanes/Et2O (75:25 v/v) solvent system. The product is stored at 0° C.